molecular formula C9H12BrNO2S B7594444 N-(4-bromo-3-methylphenyl)-N-methylmethanesulfonamide

N-(4-bromo-3-methylphenyl)-N-methylmethanesulfonamide

Cat. No. B7594444
M. Wt: 278.17 g/mol
InChI Key: LBHBAVOMGNCPQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-bromo-3-methylphenyl)-N-methylmethanesulfonamide, commonly known as BMS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the family of sulfonamide derivatives and has been found to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

BMS acts as a competitive antagonist of the TRPV1 ion channel. It binds to the channel and prevents the binding of other ligands, thereby blocking the flow of ions through the channel. This results in a decrease in the activity of the channel and a reduction in the sensation of pain.
Biochemical and Physiological Effects:
BMS has been found to exhibit a wide range of biochemical and physiological effects. In addition to its role in blocking the TRPV1 ion channel, BMS has been found to inhibit the activity of other ion channels, including the TRPA1 and ASIC channels. It has also been found to inhibit the activity of enzymes such as carbonic anhydrase and metalloproteases. These effects make BMS a valuable tool for researchers studying the role of ion channels and enzymes in various physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BMS in lab experiments is its selectivity for the TRPV1 ion channel. This allows researchers to study the role of this channel in various physiological processes without interfering with other ion channels. However, one limitation of using BMS is its relatively low potency. This means that higher concentrations of the compound may be required to achieve the desired effects, which can be problematic in some experiments.

Future Directions

There are several future directions for research involving BMS. One area of interest is the development of more potent analogs of BMS that can selectively block other ion channels. Another area of research is the study of the role of TRPV1 in various disease states, such as chronic pain and inflammation. BMS may also have potential applications in the development of new therapies for these conditions. Finally, further research is needed to fully understand the biochemical and physiological effects of BMS and its potential applications in scientific research.

Synthesis Methods

The synthesis of BMS involves the reaction of 4-bromo-3-methylbenzenesulfonyl chloride with N-methylmethanesulfonamide in the presence of a base such as triethylamine. The reaction proceeds under mild conditions and yields BMS as a white crystalline solid. The purity of the compound can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

BMS has been extensively studied for its potential applications in scientific research. It has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields. One of the most significant applications of BMS is in the study of ion channels. BMS has been found to selectively block the TRPV1 ion channel, which is involved in pain sensation. This makes BMS a potential candidate for the development of new pain medications.

properties

IUPAC Name

N-(4-bromo-3-methylphenyl)-N-methylmethanesulfonamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H12BrNO2S/c1-7-6-8(4-5-9(7)10)11(2)14(3,12)13/h4-6H,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LBHBAVOMGNCPQJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)N(C)S(=O)(=O)C)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H12BrNO2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

278.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-bromo-3-methylphenyl)-N-methylmethanesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.